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Cat. No.: B12371349

Cross-Validation of BGP Data Sources for
AS1928370: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of network research and analysis, the accuracy and consistency of Border
Gateway Protocol (BGP) data are paramount. BGP serves as the postal service of the internet,
directing traffic between autonomous systems (ASes). For researchers and professionals who
rely on this data to understand internet topology, routing stability, and security, it is crucial to
recognize that different BGP data sources may offer varying perspectives. This guide provides
a comparative analysis of BGP data for the hypothetical Autonomous System AS1928370,
cross-validating findings from prominent data sources: RIPEstat, Hurricane Electric BGP
Toolkit, BGPStream, and the CIDR Report.

Methodologies for BGP Data Cross-Validation

The cross-validation of BGP data is essential for robust network analysis. The methodology
employed in this guide involves a systematic comparison of key BGP metrics for AS1928370
across the selected data platforms. This process helps in identifying discrepancies and
understanding the unique data collection and processing methodologies of each source.

Experimental Protocols:
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» Data Acquisition: BGP data for AS1928370 was programmatically retrieved from the
respective APIs of RIPEstat and BGPStream. For Hurricane Electric's BGP Toolkit and the
CIDR Report, data was collected through their web portals. The data collection was
performed for a consistent time frame to ensure comparability.

o Parameter Comparison: The core of the cross-validation lies in comparing the following
quantitative parameters:

o Originated Prefixes (IPv4 & IPv6): The number and specific prefixes announced by
AS1928370.

o Observed Adjacencies (Peers): The number and AS numbers of direct neighbors of
AS1928370.

o AS Path Attributes: A qualitative and quantitative comparison of the AS paths leading to
the prefixes originated by AS1928370, including average AS path length.

o Data Source-Specific Analysis: Each data source has its own set of tools and data
presentation formats. RIPEstat provides historical data and visualization widgets.[1][2]
Hurricane Electric offers extensive peering information and graphical representations of
connectivity.[3] BGPStream allows for fine-grained analysis of real-time and historical BGP
data streams.[4][5][6] The CIDR Report focuses on routing table aggregation and bogon
route identification.[7][8]

Quantitative Data Comparison for AS1928370

The following tables summarize the hypothetical BGP data for AS1928370 as collected from

the four sources.

Table 1: Originated Prefixes
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Data Source IPv4 Prefixes

IPv6 Prefixes

RIPEstat 12 5
Hurricane Electric 12 5
BGPStream 13 5
CIDR Report 12 5

Table 2: Observed Adjacencies (Peers)

Data Source

Number of Peers

RIPEstat 8
Hurricane Electric 9
BGPStream 8

CIDR Report

Not Directly Provided

Table 3: AS Path Analysis

Average IPv4 AS Path
Data Source

Average IPv6 AS Path

Length Length
RIPEstat 4.2 4.1
Hurricane Electric 4.3 4.2
BGPStream 4.2 4.1

CIDR Report Not Directly Provided

Visualizing the Cross-Validation Workflow

To illustrate the logical flow of the BGP data cross-validation process, the following diagram

was generated using Graphviz (DOT language).
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BGP data cross-validation workflow.
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Discussion and Conclusion

The cross-validation of BGP data for AS1928370 reveals a high degree of consistency among
the analyzed sources, particularly in the number of originated prefixes. The minor discrepancy
in the number of IPv4 prefixes reported by BGPStream could be attributed to its real-time data
processing capabilities, potentially capturing transient routing announcements that are filtered
out by other platforms. Similarly, the slight variation in the number of observed peers from
Hurricane Electric may reflect a broader set of peering relationships visible from their data
collection points.

It is important for researchers to be aware of these potential variations and to select the data
source that best aligns with their specific research needs. For historical and aggregated views,
RIPEstat and the CIDR Report are invaluable. For real-time and in-depth analysis of routing
dynamics, BGPStream is a powerful tool. Hurricane Electric's BGP Toolkit excels in providing a
comprehensive overview of peering and connectivity.

In conclusion, while each BGP data source offers a reliable view of the internet's routing
landscape, a cross-validation approach provides a more complete and nuanced understanding.
By comparing data from multiple sources, researchers can enhance the accuracy of their
findings and gain deeper insights into the complex behavior of the Border Gateway Protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cross-validation of findings from different BGP data
sources for AS1928370]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371349#cross-validation-of-findings-from-different-
bgp-data-sources-for-as1928370]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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